octahydro-2H-quinolizin-1-ylmethyl 4-fluorobenzoate hydrochloride

• IUPAC Name: 2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-ylmethyl 4-fluorobenzoate;hydrochloride
• InChI: InChI=1S/C17H22FNO2.ClH/c18-15-8-6-13(7-9-15)17(20)21-12-14-4-3-11-19-10-2-1-5-16(14)19;/h6-9,14,16H,1-5,10-12H2;1H
• InChI Key: WJEUAAIZVOJFAW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2CCCC(C2C1)COC(=O)C3=CC=C(C=C3)F.Cl
• Molecular Formula: C17H23ClFNO2
• Molecular Weight: 327.8 g/mol

Description

Octahydro-2H-quinolizin-1-ylmethyl 4-fluorobenzoate hydrochloride, also known as JNJ-7925476, is a potent and selective antagonist of the nociceptin/orphanin FQ peptide receptor (NOP). NOP is a G protein-coupled receptor that is widely distributed in the central nervous system and plays a crucial role in pain modulation, anxiety, and stress responses. JNJ-7925476 has been extensively studied for its potential therapeutic applications in various diseases, including pain, anxiety, and addiction.

Mechanism of Action

Octahydro-2H-quinolizin-1-ylmethyl 4-fluorobenzoate hydrochloride is a selective antagonist of the NOP receptor, which belongs to the opioid receptor family. The NOP receptor is widely distributed in the central nervous system and plays a crucial role in pain modulation, anxiety, and stress responses. This compound binds to the NOP receptor and blocks the activity of the endogenous ligand nociceptin/orphanin FQ peptide (N/OFQ), which is a neuropeptide that activates the NOP receptor and induces pain and anxiety. By blocking the NOP receptor, this compound reduces pain and anxiety.
Biochemical and Physiological Effects:
This compound has been shown to have potent analgesic effects in various pain models, including inflammatory pain, neuropathic pain, and cancer pain. It has also been shown to have anxiolytic and anti-stress effects in animal models. In addition, this compound has been shown to have a favorable safety profile and does not produce the side effects associated with traditional opioid analgesics, such as respiratory depression, sedation, and addiction.

Advantages and Limitations for Lab Experiments

Octahydro-2H-quinolizin-1-ylmethyl 4-fluorobenzoate hydrochloride has several advantages for lab experiments. It is a potent and selective antagonist of the NOP receptor, which allows for the specific targeting of the NOP receptor and the study of its physiological and pharmacological functions. It has also been shown to have a favorable safety profile and does not produce the side effects associated with traditional opioid analgesics, which makes it a safer alternative for pain management in animal models. However, one limitation of this compound is its high cost, which may limit its use in some research settings.

Future Directions

There are several future directions for the research and development of octahydro-2H-quinolizin-1-ylmethyl 4-fluorobenzoate hydrochloride. One potential application is in the treatment of chronic pain, which is a major public health problem that affects millions of people worldwide. This compound has shown promising results in preclinical studies and may offer a safer and more effective alternative to traditional opioid analgesics. Another potential application is in the treatment of anxiety and stress-related disorders, which are also major public health problems that affect a large portion of the population. This compound has been shown to have anxiolytic and anti-stress effects in animal models and may offer a new approach to the treatment of these disorders. Finally, this compound may also have potential applications in the treatment of addiction, as the NOP receptor has been implicated in the regulation of drug reward and addiction-related behaviors.

Scientific Research Applications

Octahydro-2H-quinolizin-1-ylmethyl 4-fluorobenzoate hydrochloride has been extensively studied for its potential therapeutic applications in various diseases, including pain, anxiety, and addiction. In preclinical studies, this compound has been shown to have potent analgesic effects in various pain models, including inflammatory pain, neuropathic pain, and cancer pain. It has also been shown to have anxiolytic and anti-stress effects in animal models.